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Introduction
Serine Hydroxymethyltransferase 2 (SHMT2) is a mitochondrial enzyme that plays a critical

role in one-carbon metabolism by catalyzing the reversible conversion of serine and

tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate.[1][2] This pathway is essential

for the synthesis of nucleotides and amino acids, making SHMT2 a key player in cellular

proliferation.[2] Elevated expression of SHMT2 has been observed in various cancers,

positioning it as a promising target for therapeutic intervention.[3][4]

SHIN2 is a potent inhibitor of SHMT2.[5] Notably, the (-) enantiomer of SHIN2 is available as a

click chemistry reagent, featuring an alkyne group that can participate in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) reactions.[5] This functionalization allows for the versatile

application of SHIN2 as a chemical probe to investigate the biology of SHMT2 and to identify

its cellular targets and interaction partners. This document provides detailed application notes

and protocols for the use of clickable SHIN2 in research and drug development.
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Compound Target(s) IC50 Application
Click
Chemistry
Handle

(+)-SHIN2 SHMT Not specified

In vivo

antileukemic

studies

No

(-)-SHIN2 SHMT Not specified
Click chemistry

applications
Alkyne

(Rac)-SHIN2 SHMT Not specified
Antibacterial

studies
No

SHMT-IN-2 SHMT1/SHMT2
13 nM (SHMT1),

66 nM (SHMT2)

Cancer cell

growth inhibition
No

Data sourced from MedchemExpress and other publications.[5]

Signaling Pathway
The following diagram illustrates the central role of SHMT2 in one-carbon metabolism, a critical

pathway for nucleotide synthesis and cellular proliferation.
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Caption: SHMT2 metabolic pathway and point of inhibition by SHIN2.

Experimental Protocols
Protocol 1: Labeling of SHMT2 in Cell Lysates using
Clickable SHIN2
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This protocol describes the use of (-)-SHIN2 as a probe for the in vitro labeling of SHMT2 in cell

lysates via a copper-catalyzed click reaction.

Materials:

Cells expressing SHMT2 (e.g., various cancer cell lines)

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

(-)-SHIN2 (alkyne-functionalized inhibitor)

Azide-functionalized reporter tag (e.g., Azide-Fluor 488)

Copper(II) sulfate (CuSO4)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Phosphate-buffered saline (PBS)

SDS-PAGE gels and western blotting reagents

Anti-SHMT2 antibody

Workflow Diagram:

Cell Lysis Incubate Lysate with
(-)-SHIN2 (alkyne)

Click Reaction:
Add Azide-Fluorophore,

CuSO4/THPTA, Na-Ascorbate
SDS-PAGE Analysis

In-gel Fluorescence Scan

Western Blot (Anti-SHMT2)

Click to download full resolution via product page

Caption: Workflow for labeling SHMT2 in cell lysates with clickable SHIN2.

Procedure:
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Cell Lysate Preparation:

Harvest cells and wash with ice-cold PBS.

Lyse the cells in a suitable lysis buffer containing protease inhibitors.

Centrifuge the lysate to pellet cell debris and collect the supernatant.

Determine the protein concentration of the lysate using a standard assay (e.g., BCA).

Labeling with (-)-SHIN2:

Dilute the cell lysate to a final concentration of 1-2 mg/mL in PBS.

Add (-)-SHIN2 to the lysate to a final concentration of 1-10 µM.

Incubate for 1 hour at room temperature with gentle rotation to allow for binding of the

inhibitor to SHMT2.

Click Chemistry Reaction:

Prepare the following stock solutions:

Azide-Fluorophore: 10 mM in DMSO

CuSO4: 50 mM in water

THPTA: 250 mM in water

Sodium Ascorbate: 500 mM in water (prepare fresh)

In a separate tube, premix CuSO4 and THPTA in a 1:5 molar ratio.

To the lysate containing (-)-SHIN2, add the following components in order, vortexing gently

after each addition:

Azide-Fluorophore (to a final concentration of 100 µM)

Premixed CuSO4/THPTA (to a final concentration of 1 mM CuSO4)
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Sodium Ascorbate (to a final concentration of 5 mM)

Incubate the reaction for 1 hour at room temperature, protected from light.

Analysis:

Add SDS-PAGE loading buffer to the reaction mixture and heat at 95°C for 5 minutes.

Separate the proteins by SDS-PAGE.

Visualize the labeled proteins using an in-gel fluorescence scanner.

Confirm the identity of the labeled band by performing a western blot using an anti-SHMT2

antibody.

Protocol 2: Pull-down of SHMT2 and Interacting Proteins
This protocol outlines a method for the enrichment of SHMT2 and its potential binding partners

from cell lysates using a clickable SHIN2 probe and an azide-functionalized resin.

Materials:

Cell lysate (prepared as in Protocol 1)

(-)-SHIN2 (alkyne-functionalized inhibitor)

Azide-functionalized agarose or magnetic beads

Click chemistry reagents (as in Protocol 1)

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE loading buffer)

Mass spectrometry-compatible reagents

Workflow Diagram:
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Caption: Workflow for SHMT2 pull-down using clickable SHIN2.

Procedure:

Labeling of SHMT2:

Incubate the cell lysate with (-)-SHIN2 as described in Protocol 1, steps 2.1-2.3.

Click Reaction with Beads:

Add azide-functionalized beads to the lysate.

Initiate the click reaction by adding the premixed CuSO4/THPTA and sodium ascorbate as

described in Protocol 1, step 3.3.
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Incubate the mixture for 1-2 hours at room temperature with end-over-end rotation.

Washing:

Pellet the beads by centrifugation or using a magnetic stand.

Remove the supernatant and wash the beads extensively with wash buffer to remove non-

specifically bound proteins. Repeat the wash step 3-5 times.

Elution:

Elute the bound proteins from the beads by adding SDS-PAGE loading buffer and heating

at 95°C for 10 minutes.

Analysis:

Analyze the eluted proteins by SDS-PAGE and silver staining or Coomassie blue staining.

For identification of interacting partners, the eluted proteins can be subjected to in-gel

digestion followed by mass spectrometry analysis.

Conclusion
The availability of a clickable version of the SHMT2 inhibitor, (-)-SHIN2, provides a powerful

tool for the study of one-carbon metabolism and the role of SHMT2 in health and disease. The

protocols outlined in this document provide a starting point for researchers to utilize this probe

for in-vitro labeling, pull-down experiments, and potentially for in-cell imaging applications.

These methods can aid in the validation of SHMT2 as a drug target and in the discovery of

novel interacting proteins, thereby advancing the development of new therapeutic strategies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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